Cas no 23699-65-2 (1-(3-(Phenylamino)phenyl)ethanone)

1-(3-(Phenylamino)phenyl)ethanone structure
23699-65-2 structure
Product Name:1-(3-(Phenylamino)phenyl)ethanone
CAS No:23699-65-2
MF:C14H13NO
MW:211.259123563766
MDL:MFCD09032239
CID:240013
Update Time:2025-04-19

1-(3-(Phenylamino)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(phenylamino)phenyl]-
    • 1-(3-(Phenylamino)phenyl)ethanone
    • 1-(3-anilinophenyl)ethanone
    • 1-(3-Anilino-phenyl)-aethanon
    • 1-(3-anilino-phenyl)-ethanone
    • 1-(3-phenylaminophenyl)ethanone
    • 1-(3-Phenylamino-phenyl)-ethanone
    • 3-Acetyl-diphenylamin
    • AC-20806
    • AG-E-69494
    • CTK4F2063
    • N-(3-acetylpheny)aniline
    • N-(3-acetylphenyl)aniline
    • SureCN5608176
    • 3'-Anilinoacetophenone
    • Ethanone, 1-[3-(phenylamino)phenyl]-
    • 1-(3-(phenylamino)phenyl)ethan-1-one
    • AX8050718
    • MDL: MFCD09032239
    • Inchi: 1S/C14H13NO/c1-11(16)12-6-5-9-14(10-12)15-13-7-3-2-4-8-13/h2-10,15H,1H3
    • InChI Key: ZWXDAANEJMSCEX-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=C(C=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.09979
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • PSA: 29.1

1-(3-(Phenylamino)phenyl)ethanone Pricemore >>

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